5-(Pyrimidin-4-yl)pyridin-2(1H)-one
Cat. No. B8656752
M. Wt: 173.17 g/mol
InChI Key: PJPRTKHPCFRAHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04432979
Procedure details
A solution of 90.8 g of 1,2-dihydro-2-oxo-5-(4-pyrimidinyl) nicotinic acid in 900 ml of quinoline is refluxed overnight. The reaction mixture is cooled, poured into 1800 ml of anhydrous ether, stirred for 30 minutes, filtered and the filtered solid washed with 2 l of ether. The solid is dried, recrystallized from 100 ml of hot dimethylformamide and dried to yield 5-(4-pyrimidyl)-2(1H)-pyridone, M.P. >250° C.
Quantity
90.8 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]1[NH:10][CH:9]=[C:8]([C:11]2[CH:16]=[CH:15][N:14]=[CH:13][N:12]=2)[CH:7]=[C:3]1C(O)=O.CCOCC>N1C2C(=CC=CC=2)C=CC=1>[N:14]1[CH:15]=[CH:16][C:11]([C:8]2[CH:7]=[CH:3][C:2](=[O:1])[NH:10][CH:9]=2)=[N:12][CH:13]=1
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Inputs
Step One
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Name
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Quantity
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90.8 g
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Type
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reactant
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Smiles
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O=C1C(C(=O)O)=CC(=CN1)C1=NC=NC=C1
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Name
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Quantity
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900 mL
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Type
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solvent
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Smiles
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N1=CC=CC2=CC=CC=C12
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Step Two
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Name
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Quantity
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1800 mL
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Type
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reactant
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Smiles
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CCOCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is cooled
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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the filtered solid washed with 2 l of ether
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CUSTOM
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Type
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CUSTOM
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Details
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The solid is dried
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from 100 ml of hot dimethylformamide
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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N1=CN=C(C=C1)C=1C=CC(NC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
